Cas no 2648927-78-8 ((2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid)

• Product Name: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• CAS No: 2648927-78-8
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6284120
• PubChem ID: 165550235
• Update Time: 2025-05-23

(2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid
• EN300-1492511
• 2648927-78-8
• (2S)-2-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-16(2)24(25(30)31)28-23(29)14-17(3)12-13-27-26(32)33-15-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,16-17,22,24H,12-15H2,1-3H3,(H,27,32)(H,28,29)(H,30,31)/t17?,24-/m0/s1
• InChI Key： QZXXZDYZENHNDL-UCSBTNPJSA-N
• SMILES： O(C(NCCC(C)CC(N[C@H](C(=O)O)C(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid

The Chemical Compound CAS No. 2648927-78-8: (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic Acid

The chemical compound with CAS No. 2648927-78-8, named (2S)-2-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-3-methylbutanoic acid, is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a chiral center at the (S) configuration, and a branched alkyl chain. The presence of the Fmoc group suggests that this compound may be utilized in peptide synthesis or as a protecting group in organic chemistry.

Recent studies have highlighted the importance of chiral compounds like (2S)-2-amino derivatives in drug discovery and development. The (S) configuration in this compound is particularly interesting, as it may influence the molecule's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have shown that stereochemistry plays a critical role in determining the efficacy and safety of pharmaceutical agents. Therefore, understanding the stereochemical properties of this compound could pave the way for its application in developing novel therapeutic agents.

The Fmoc group, which is a well-known protecting group in peptide synthesis, adds another layer of functionality to this compound. Fmoc groups are commonly used to protect amino groups during solid-phase peptide synthesis (SPPS), enabling precise control over the synthesis of complex peptides. The presence of an Fmoc group in this compound suggests that it could serve as an intermediate in peptide synthesis or as a building block for constructing more elaborate molecules. Recent advancements in peptide-based drug delivery systems have further emphasized the importance of such compounds in modern medicinal chemistry.

In addition to its potential applications in peptide synthesis, this compound may also find utility in other areas of organic chemistry. For instance, the branched alkyl chain and the chiral center could contribute to the molecule's solubility and stability under various conditions. These properties are crucial for applications ranging from catalysis to materials science. Furthermore, the methyl groups present in the structure may influence the molecule's reactivity and selectivity in chemical reactions.

From a synthetic perspective, the preparation of (2S)-configured amino acids has been a topic of extensive research. The development of efficient asymmetric synthesis methods has enabled chemists to produce enantiomerically pure compounds like this one with high yield and selectivity. Techniques such as enzymatic resolution, chiral induction via organocatalysts, and transition metal-catalyzed asymmetric reactions have all contributed to the advancement of this field.

Looking ahead, the integration of computational chemistry tools with experimental techniques promises to further enhance our understanding of this compound's properties. Molecular modeling studies can provide insights into its electronic structure, conformational flexibility, and interactions with biological targets. Such studies are essential for predicting how this compound might behave in different chemical and biological environments.

In conclusion, CAS No. 2648927-78-8 represents a versatile organic molecule with promising applications across multiple disciplines. Its unique structure, incorporating an Fmoc group and an (S)-configured chiral center, positions it as a valuable tool in peptide synthesis and drug discovery. As research continues to uncover new synthetic methods and applications for such compounds, their role in advancing modern chemistry will undoubtedly grow.